Cas no 21077-81-6 ((dimethylamino)(methyl)oxo(phenyl)-lambda6-sulfanylium, tetrafluoroboranuide)

(dimethylamino)(methyl)oxo(phenyl)-lambda6-sulfanylium, tetrafluoroboranuide structure
21077-81-6 structure
Product Name:(dimethylamino)(methyl)oxo(phenyl)-lambda6-sulfanylium, tetrafluoroboranuide
CAS No:21077-81-6
MF:C9H14BF4NOS
MW:271.083175182343
CID:854664
PubChem ID:11065536
Update Time:2025-07-22

(dimethylamino)(methyl)oxo(phenyl)-lambda6-sulfanylium, tetrafluoroboranuide Chemical and Physical Properties

Names and Identifiers

    • (DIMETHYLAMINO)METHYLPHENYLOXOSULFONIUMTETRAFLUOROBORATE
    • N,N,S-Trimethyl-S-phenylsulfox
    • N,N,S-Trimethyl-S-phenylsulfoximinium tetrafluoroborate
    • N,N-(dimethylamino)-methylphenylsulfoxonium tetrafluoroborate
    • (dimethylamino)(methyl)oxo(phenyl)-lambda6-sulfanylium, tetrafluoroboranuide
    • AKOS005255142
    • diMethylaMinoMethylphenylsulfonyltetrafluoroborate
    • 21077-81-6
    • 21077-81-6 (name error)
    • (dimethylamino)(methyl)oxo(phenyl)-lambda6-sulfanylium; tetrafluoroboranuide
    • (DIMETHYLAMINO)(METHYL)OXO(PHENYL)-LAMBDA6-SULFANYLIUM TETRAFLUOROBORANUIDE
    • DTXSID40453975
    • (Dimethylamino)methylphenylsulfoxoniumtetrafluoroborate
    • G49167
    • EN300-12629356
    • Methanaminium, N-methyl-N-(methyloxidophenyl-lambda4-sulfanylidene)-, tetrafluoroborate(1-) (1:1)
    • Inchi: 1S/C9H14NOS.BF4/c1-10(2)12(3,11)9-7-5-4-6-8-9;2-1(3,4)5/h4-8H,1-3H3;/q+1;-1
    • InChI Key: UWILSOUJFCSHMO-UHFFFAOYSA-N
    • SMILES: [S+](C)(C1C=CC=CC=1)(N(C)C)=O.F[B-](F)(F)F

Computed Properties

  • Exact Mass: 271.08300
  • Monoisotopic Mass: 271.0825281g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Melting Point: 118-120°C
  • PSA: 39.52000
  • LogP: 2.95140

(dimethylamino)(methyl)oxo(phenyl)-lambda6-sulfanylium, tetrafluoroboranuide Security Information

  • Hazardous Material Identification: Xi C
  • HazardClass:IRRITANT, MOISTURE SENSITIVE, CORROSIVE

(dimethylamino)(methyl)oxo(phenyl)-lambda6-sulfanylium, tetrafluoroboranuide Pricemore >>

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Additional information on (dimethylamino)(methyl)oxo(phenyl)-lambda6-sulfanylium, tetrafluoroboranuide

Recent Advances in the Study of (Dimethylamino)(methyl)oxo(phenyl)-lambda6-sulfanylium, Tetrafluoroboranuide (CAS: 21077-81-6)

The compound (dimethylamino)(methyl)oxo(phenyl)-lambda6-sulfanylium, tetrafluoroboranuide (CAS: 21077-81-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonium-based reagent, known for its unique reactivity and stability, has been explored for various applications, including organic synthesis, medicinal chemistry, and drug discovery. Recent studies have focused on its role as a versatile electrophile and its potential in the development of novel therapeutic agents.

One of the key advancements in the study of this compound is its application in the synthesis of sulfur-containing heterocycles, which are prevalent in many biologically active molecules. Researchers have demonstrated that (dimethylamino)(methyl)oxo(phenyl)-lambda6-sulfanylium, tetrafluoroboranuide can serve as an efficient sulfenylating agent, enabling the construction of complex molecular architectures with high selectivity and yield. This has opened new avenues for the design of sulfur-based drugs with improved pharmacokinetic properties.

In addition to its synthetic utility, recent investigations have highlighted the compound's potential in targeted drug delivery systems. Its ability to form stable adducts with biomolecules has been exploited to develop prodrugs that release active agents under specific physiological conditions. For instance, studies have shown that derivatives of this compound can be used to deliver anticancer drugs selectively to tumor tissues, thereby minimizing systemic toxicity.

Furthermore, the mechanistic insights into the reactivity of (dimethylamino)(methyl)oxo(phenyl)-lambda6-sulfanylium, tetrafluoroboranuide have been elucidated through advanced spectroscopic techniques and computational modeling. These studies have revealed the compound's unique electronic properties, which contribute to its high reactivity and stability under various conditions. Such findings are critical for optimizing its use in pharmaceutical applications.

Despite these promising developments, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to fully realize its potential in the pharmaceutical industry. Ongoing research is focused on developing greener synthetic routes and improving the compound's bioavailability and safety profile.

In conclusion, (dimethylamino)(methyl)oxo(phenyl)-lambda6-sulfanylium, tetrafluoroboranuide (CAS: 21077-81-6) represents a valuable tool in modern chemical biology and drug discovery. Its unique properties and versatile applications make it a subject of continued interest and investigation. Future studies are expected to further expand its utility and address current limitations, paving the way for innovative therapeutic solutions.

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